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Compound of Interest

Compound Name: Ethyl anthracene-9-carboxylate

Cat. No.: B169361 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl anthracene-9-carboxylate is a fluorescent molecule and a valuable building block in

organic synthesis, often utilized in the development of novel materials and as a fluorescent

probe in biological research. The Fischer esterification provides a direct and classical method

for its synthesis from anthracene-9-carboxylic acid and ethanol. This protocol details the

laboratory procedure for this synthesis, outlining the reaction, purification, and characterization

of the final product. The Fischer esterification is an acid-catalyzed equilibrium reaction where a

carboxylic acid reacts with an alcohol to form an ester and water.[1][2][3] To drive the

equilibrium towards the product, an excess of the alcohol is typically used, and a strong acid

catalyst is employed.[2][3]

Quantitative Data Summary
The following tables summarize the key quantitative data for the reactants, catalyst, and

product involved in the synthesis of Ethyl anthracene-9-carboxylate.

Table 1: Properties of Reactants and Product
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Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Density
(g/cm³)

Anthracene-

9-carboxylic

acid

C₁₅H₁₀O₂ 222.24[4][5] 213-217[4] - -

Ethanol C₂H₅OH 46.07 -114.1 78.37 0.789

Ethyl

anthracene-

9-carboxylate

C₁₇H₁₄O₂ 250.29[6][7] 108-109[8] 416.1[6][7] 1.18[6][7]

Table 2: Reagent Quantities for Synthesis

Reagent Moles Mass/Volume Role

Anthracene-9-

carboxylic acid
1.0 eq

(To be calculated

based on desired

scale)

Starting Material

Ethanol (Absolute)
Excess (e.g., 20-50

eq)

(To be calculated

based on desired

scale)

Reagent & Solvent

Sulfuric Acid

(Concentrated)

Catalytic amount (e.g.,

0.1-0.2 eq)

(To be calculated

based on desired

scale)

Catalyst

Experimental Protocol
This protocol outlines the detailed methodology for the synthesis of Ethyl anthracene-9-
carboxylate.

Materials:

Anthracene-9-carboxylic acid
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Absolute ethanol

Concentrated sulfuric acid (H₂SO₄)

Dichloromethane (CH₂Cl₂) or Ethyl acetate (EtOAc)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Acetone

Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Magnetic stirrer and stir bar

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Buchner funnel and filter paper

Melting point apparatus

Thin Layer Chromatography (TLC) plates and chamber

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, add

anthracene-9-carboxylic acid.
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Add a large excess of absolute ethanol to the flask. Anthracene-9-carboxylic acid is soluble

in ethanol.[9][10] The ethanol serves as both a reactant and the solvent.

Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid to

the stirring mixture. The addition of acid is exothermic and should be done with caution.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle or oil bath.[1] Allow the reaction to reflux for several hours (e.g., 4-12 hours).[8][11]

The progress of the reaction can be monitored by TLC.

Work-up:

After the reaction is complete (as indicated by TLC), allow the mixture to cool to room

temperature.

Reduce the volume of the ethanol by approximately half using a rotary evaporator.

Pour the remaining mixture into a separatory funnel containing cold water.

Extract the aqueous layer with a suitable organic solvent such as dichloromethane or ethyl

acetate.[11]

Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution to

neutralize the acidic catalyst, and finally with brine.[1][11]

Drying and Solvent Removal:

Dry the organic layer over an anhydrous drying agent like sodium sulfate or magnesium

sulfate.[1][8][11]

Filter off the drying agent.

Remove the organic solvent under reduced pressure using a rotary evaporator to obtain

the crude product.[1][8]

Purification:
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Recrystallize the crude solid from acetone to yield colorless crystals of Ethyl anthracene-
9-carboxylate.[8]

Collect the purified crystals by vacuum filtration, wash with a small amount of cold

acetone, and dry them thoroughly.

Characterization:

Determine the melting point of the purified product. The literature melting point is 108-109

°C.[8]

Characterize the product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR

spectroscopy to confirm its structure.

Visualizations
Diagram 1: Fischer Esterification Reaction Scheme

Caption: Reaction scheme for the Fischer esterification of anthracene-9-carboxylic acid with

ethanol.

Diagram 2: Experimental Workflow
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Reaction

Work-up

Purification & Analysis

arrow 1. Mix Anthracene-9-carboxylic acid, Ethanol, and H₂SO₄

2. Reflux the mixture

Heat

3. Cool and concentrate the reaction mixture

4. Extract with organic solvent

5. Wash with NaHCO₃ and Brine

6. Dry and evaporate solvent

7. Recrystallize from Acetone

8. Characterize the product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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